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Compound of Interest

Compound Name: AZD8154

Cat. No.: B10821542

This document provides crucial safety and logistical information for the proper disposal of
AZD8154, a selective PI3Kyd dual inhibitor. The following procedural guidance is intended for
researchers, scientists, and drug development professionals. Adherence to these steps is vital
for maintaining laboratory safety and ensuring environmental compliance.

Disclaimer: As a research compound, a specific Safety Data Sheet (SDS) with comprehensive
disposal instructions for AZD8154 is not publicly available. Therefore, the following procedures
are based on established best practices for the disposal of investigational drugs and hazardous
laboratory chemicals. It is mandatory to consult with your institution's Environmental Health and
Safety (EHS) department before initiating any disposal procedures to ensure full compliance
with local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal-related tasks, ensure you are wearing the appropriate Personal
Protective Equipment (PPE):

e Gloves: Chemically resistant gloves are required.
o Eye Protection: Safety goggles or a face shield must be worn.

o Lab Coat: A lab coat or other protective garment is necessary to prevent skin contact.

Step-by-Step Disposal Protocol for AZD8154
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The primary and universally accepted method for the disposal of investigational compounds
like AZD8154 is through a licensed professional hazardous waste management service,
coordinated by your institution's EHS department. On-site chemical treatment or neutralization
is not recommended without explicit institutional approval.

Step 1: Waste Identification and Segregation
« ldentify all forms of AZD8154 waste. This includes:
o Unused or expired pure compound.
o Solutions containing AZD8154.
o Contaminated lab materials (e.g., pipette tips, gloves, weighing paper, vials).

o Segregate AZD8154 waste. Do not mix it with other chemical waste streams unless explicitly
permitted by your EHS department. Keeping waste streams separate is crucial for proper
disposal and safety.

Step 2: Container Management

o Select an appropriate container. Use a chemically compatible, leak-proof container with a
secure, tightly sealing lid for all AZD8154 waste.

o Label the container immediately. As soon as the first item of waste is placed in the container,
it must be labeled. The label must clearly state:

o "Hazardous Waste"
o The full chemical name: "AZD8154"
o An estimate of the concentration and quantity.

o Keep the container closed. The waste container must remain sealed at all times, except
when you are adding more waste. This minimizes the risk of spills and exposure to vapors.

Step 3: Storage in a Satellite Accumulation Area (SAA)
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o Store the sealed and labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA).

e The SAA must be located at or near the point of waste generation and be under the control
of the laboratory personnel.

e Ensure the SAA s in a secondary containment tray to mitigate any potential leaks.
» Store the container away from incompatible materials.
Step 4: Arranging for Disposal

o Contact your EHS department. Once the waste container is nearly full, or when the
experiment is complete, you must contact your institution's EHS department to arrange for a
waste pickup.

o Complete the necessary paperwork. You will likely need to fill out a hazardous waste pickup
request form, either online or as a hard copy. This form typically requires the following
information:

o The name of the Principal Investigator (PI).
o The location (building and room number).

o A complete list of the container's contents, including chemical names and estimated
percentages. Do not use abbreviations or chemical formulas.

o Prepare for pickup. Ensure the waste container is properly sealed and labeled and is
accessible to the EHS personnel at the scheduled time. EHS will then transport the waste for
final disposal, which is typically high-temperature incineration.

Summary of Key Disposal Procedures
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Procedure

Key Requirements

Rationale

Consultation

Contact your institution's
Environmental Health and
Safety (EHS) department.

Ensures compliance with all
relevant regulations and

institutional policies.

Personal Protective Equipment
(PPE)

Wear chemical-resistant
gloves, safety goggles, and a

lab coat.

Minimizes personal exposure

to the chemical compound.

Waste Segregation

Collect all AZD8154-
contaminated materials
separately from other waste

streams.

Prevents dangerous chemical
reactions and ensures proper

disposal routing.

Use a designated, leak-proof,

Contains the hazardous waste

Containerization and chemically compatible safely and prevents

container with a secure lid. environmental release.

Immediately label the ] ) o

) i Provides clear identification of
) container with "Hazardous )

Labeling ) the contents for safe handling

Waste" and the full chemical _

and disposal.

name "AZD8154".

Store in a designated Satellite Ensures safe, temporary
Storage Accumulation Area (SAA) with storage at the point of

secondary containment.

generation as per regulations.

Disposal Request

Complete and submit a
hazardous waste pickup
request to your EHS

department.

Initiates the formal process for
collection and final disposal by

certified professionals.

Visualizing Key Processes

To further clarify the context and procedures, the following diagrams illustrate the signaling

pathway of AZD8154 and the workflow for its proper disposal.
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Caption: AZD8154 inhibits PI3Ky and PI3KJ, blocking PIP3 formation.
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Caption: Workflow for the compliant disposal of AZD8154 waste.

¢ To cite this document: BenchChem. [Essential Guide to the Proper Disposal of AZD8154].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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